Cas no 180464-92-0 (methyl 3-formylbicyclo[1.1.1]pentane-1-carboxylate)

Methyl 3-formylbicyclo[1.1.1]pentane-1-carboxylate is a specialized bicyclic compound featuring both an aldehyde and ester functional group on a strained [1.1.1]pentane scaffold. Its unique structure makes it a valuable intermediate in organic synthesis, particularly for the development of rigid, sterically constrained frameworks. The aldehyde group offers reactivity for further derivatization, while the ester provides additional functionalization potential. This compound is of interest in medicinal chemistry and materials science due to its ability to impart high three-dimensional character to molecular architectures. Its strained bicyclic core may also influence physicochemical properties, such as solubility and conformational stability, in target applications.

methyl 3-formylbicyclo[1.1.1]pentane-1-carboxylate structure

180464-92-0 structure

Product Name:methyl 3-formylbicyclo[1.1.1]pentane-1-carboxylate

CAS No:180464-92-0

MF:C₈H₁₀O₃

MW:154.163202762604

MDL:MFCD24682458

CID:113458

PubChem ID:10534879

Update Time:2025-10-29

methyl 3-formylbicyclo[1.1.1]pentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- Bicyclo[1.1.1]pentane-1-carboxylicacid, 3-formyl-, methyl ester
- Methyl 3-formylbicyclo[1.1.1]pentane-1-carboxylate
- Bicyclo[1.1.1]pentane-1-carboxylic acid, 3-formyl-, methyl ester
- Bicyclo[1.1.1]pentane-1-carboxylic acid, 3-formyl-, methyl ester (9CI)
- AKOS025396206
- Methyl3-formylbicyclo[1.1.1]pentane-1-carboxylate
- MFCD24682458
- GS-8007
- Z1511867105
- EN300-37374012
- EN300-7398460
- P13985
- SCHEMBL17709000
- 180464-92-0
- CS-0049095
- A881113
- SB11707
- methyl 3-formylbicyclo[1.1.1]pentane-1-carboxylate
- MDL： MFCD24682458
- Inchi： 1S/C8H10O3/c1-11-6(10)8-2-7(3-8,4-8)5-9/h5H,2-4H2,1H3
- InChI Key： SWHCZCYZLWROJM-UHFFFAOYSA-N
- SMILES： O(C)C(C12CC(C=O)(C1)C2)=O

Computed Properties

Exact Mass: 154.063
Monoisotopic Mass: 154.062994177g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.2
Topological Polar Surface Area: 43.4Å²

Experimental Properties

PSA: 43.37

methyl 3-formylbicyclo[1.1.1]pentane-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM294677-250mg	Methyl 3-formylbicyclo[1.1.1]pentane-1-carboxylate	180464-92-0	95%	250mg	$1152	2021-06-15
abcr	AB459079-100 mg	Methyl 3-formylbicyclo[1.1.1]pentane-1-carboxylate; .	180464-92-0		100MG	€372.80	2023-07-18
abcr	AB459079-250 mg	Methyl 3-formylbicyclo[1.1.1]pentane-1-carboxylate; .	180464-92-0		250MG	€610.80	2023-07-18
abcr	AB459079-500 mg	Methyl 3-formylbicyclo[1.1.1]pentane-1-carboxylate; .	180464-92-0		500MG	€1,141.20	2023-07-18
Chemenu	CM294677-100mg	Methyl 3-formylbicyclo[1.1.1]pentane-1-carboxylate	180464-92-0	95%	100mg	$***	2023-03-30
Chemenu	CM294677-500mg	Methyl 3-formylbicyclo[1.1.1]pentane-1-carboxylate	180464-92-0	95%	500mg	$***	2023-03-30
Chemenu	CM294677-1g	Methyl 3-formylbicyclo[1.1.1]pentane-1-carboxylate	180464-92-0	95%	1g	$***	2023-03-30
Chemenu	CM294677-5g	Methyl 3-formylbicyclo[1.1.1]pentane-1-carboxylate	180464-92-0	95%	5g	$***	2023-03-30
Chemenu	CM294677-250mg	Methyl 3-formylbicyclo[1.1.1]pentane-1-carboxylate	180464-92-0	95%	250mg	$***	2023-03-30
eNovation Chemicals LLC	D605243-100mg	methyl 3-formylbicyclo[1.1.1]pentane-1-carboxylate	180464-92-0	97%	100mg	$150	2024-05-23